Cas no 335255-33-9 (N-(3-Amino1,1'-biphenyl-4-yl)-carbamic Acid tert-Butyl Ester)

• Product Name: N-(3-Amino1,1'-biphenyl-4-yl)-carbamic Acid tert-Butyl Ester
• CAS No: 335255-33-9
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 1064153
• PubChem ID: 57717454
• Update Time: 2025-06-20

N-(3-Amino1,1'-biphenyl-4-yl)-carbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• N-(3-Amino[1,1'-biphenyl]-4-yl)-carbamic Acid tert-Butyl Ester
• (3-amino-biphenyl-4-yl)-carbamic acid tert.-butyl ester
• N-(3-aminobiphenyl-4-yl)Carbamic acid 1,1-dimethylethyl ester
• tert-Butyl (3-amino-[1,1'-biphenyl]-4-yl)carbamate
• DA-42749
• 1,1-dimethylethyl (3-aminobiphenyl-4-yl)carbamate
• N-BOC (3-aminobiphenyl-4-yl)amine
• tert-butyl N-(2-amino-4-phenylphenyl)carbamate
• TERT-BUTYL N-{3-AMINO-[1,1'-BIPHENYL]-4-YLCARBAMATE
• tert-butyl (3-aminobiphenyl-4-yl)carbamate
• AKOS025405245
• 335255-33-9
• tert-butyl (3-aminobipheyl-4-yl)carbamate
• N-(3-Amino[1,1'-biphenyl]-4-yl)-carbamicAcidtert-ButylEster
• CS-0451301
• tert-Butyl 3-aminobiphenyl-4-ylcarbamate
• SCHEMBL1753916
• JHLNSXAYRYQYFG-UHFFFAOYSA-N
• J-019236
• (3-Aminobiphenyl-4-yl)carbamic Acid tert-Butyl Ester; tert-Butyl (3-Aminobiphenyl-4-yl)carbamate; N-(3-Amino[1,1'-biphenyl]-4-yl)-carbamic Acid 1,1-Dimethylethyl Ester
• D84434
• MFCD24465568
• N-(3-Amino1,1'-biphenyl-4-yl)-carbamic Acid tert-Butyl Ester

• Inchi： 1S/C17H20N2O2/c1-17(2,3)21-16(20)19-15-10-9-13(11-14(15)18)12-7-5-4-6-8-12/h4-11H,18H2,1-3H3,(H,19,20)
• InChI Key： JHLNSXAYRYQYFG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C2C=CC=CC=2)=CC=1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 284.152477885g/mol
• Monoisotopic Mass: 284.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(3-Amino1,1'-biphenyl-4-yl)-carbamic Acid tert-Butyl Ester

Professional Introduction to N-(3-Amino-1,1'-biphenyl-4-yl)-carbamic Acid tert-Butyl Ester (CAS No. 335255-33-9)

N-(3-Amino-1,1'-biphenyl-4-yl-carbamic Acid tert-butyl Ester) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. With a CAS number of 335255-33-9, this compound represents a unique molecular structure that has been explored for its potential applications in drug development and synthetic chemistry. The presence of an amino group and a carbamate ester functionality makes it a versatile intermediate in the synthesis of more complex molecules, particularly those targeting neurological and cardiovascular diseases.

The molecular framework of N-(3-Amino-1,1'-biphenyl-4-yl-carbamic Acid tert-butyl Ester) consists of a biphenyl core substituted at the 3-position with an amino group, further modified by a carbamate ester at the 4-position. This structural motif is particularly interesting because biphenyl derivatives are known for their biological activity and have been widely studied for their pharmacological properties. The tert-butyl ester group enhances the stability of the compound during synthetic processes and also influences its solubility and metabolic behavior, making it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that target central nervous system disorders. The biphenyl scaffold, with its ability to cross the blood-brain barrier, has been exploited in the design of drugs for conditions such as Alzheimer's disease, Parkinson's disease, and depression. N-(3-Amino-1,1'-biphenyl-4-yl-carbamic Acid tert-butyl Ester) has been investigated as a precursor in the synthesis of potential neuroprotective agents. Its amino and carbamate functionalities provide multiple points of chemical modification, allowing researchers to fine-tune the properties of the final drug candidates.

The synthesis of N-(3-Amino-1,1'-biphenyl-4-yl-carbamic Acid tert-butyl Ester) involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The use of protective groups, such as the tert-butyl ester, is crucial to prevent unwanted side reactions during multi-step syntheses. Advances in catalytic methods have also enabled more efficient and scalable production of this compound, reducing the time and resources required for its preparation.

One of the most compelling aspects of N-(3-Amino-1,1'-biphenyl-4-yl-carbamic Acid tert-butyl Ester) is its potential as a chiral building block. The biphenyl ring can exist in multiple stereoisomeric forms, each with distinct biological activities. By controlling the stereochemistry during synthesis, researchers can produce enantiomerically pure compounds that exhibit enhanced selectivity and reduced toxicity. This has significant implications for drug development, as many therapeutic agents are known to be highly stereoselective.

The compound's utility extends beyond its role as an intermediate in drug synthesis. It has also been explored in materials science applications due to its rigid molecular structure and ability to form stable complexes with other molecules. These properties make it a candidate for use in supramolecular chemistry and nanotechnology, where precise control over molecular interactions is essential.

In conclusion, N-(3-Amino-1,1'-biphenyl-4-yl-carbamic Acid tert-butyl Ester) (CAS No. 335255-33-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting neurological and cardiovascular diseases. As synthetic methodologies continue to evolve, the accessibility and versatility of this compound will likely lead to new breakthroughs in both academic research and industrial chemistry.